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Compound of Interest

3-isothiocyanato-1-methyl-1H-
Compound Name:
pyrazole

Cat. No.: B040448

Technical Support Center: 3-Isothiocyanato-1-
methyl-1H-pyrazole

Disclaimer: A specific Safety Data Sheet (SDS) for 3-isothiocyanato-1-methyl-1H-pyrazole
was not located. The following information is compiled from safety data for structurally related
compounds, including methyl isothiocyanate and various pyrazole derivatives. It is imperative
to handle this compound with extreme caution and to perform a thorough risk assessment
before use.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3-isothiocyanato-1-methyl-1H-pyrazole?

Based on related compounds, 3-isothiocyanato-1-methyl-1H-pyrazole is expected to be
highly hazardous. Potential hazards include:

Acute Toxicity: Harmful or toxic if swallowed, in contact with skin, or inhaled.[1][2][3][4]

Skin Corrosion/Irritation: May cause severe skin burns and irritation.[1][2][3]

Eye Damage/Irritation: Risk of serious eye damage.[1][2][3]

Sensitization: May cause an allergic skin reaction or respiratory sensitization.[3][4]
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o Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[1][2]
e Aquatic Toxicity: Harmful or very toxic to aquatic life with long-lasting effects.[1][3]
Q2: What Personal Protective Equipment (PPE) should | wear when handling this compound?

A comprehensive PPE regimen is crucial. Always wear:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use and use
proper removal technique.[5]

» Eye Protection: Safety glasses with side-shields or chemical goggles. A face shield is
recommended for splash protection.[5][6]

e Lab Coat: A flame-retardant lab coat.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[7] Work should be conducted in a chemical fume hood.[2][3]

Q3: What are the proper procedures for handling and storing 3-isothiocyanato-1-methyl-1H-
pyrazole?

Handling:

Use only in a well-ventilated area, preferably a chemical fume hood.[2][3][8]

Avoid contact with skin, eyes, and clothing.[2][9]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands thoroughly after handling.[3][9]

Keep away from heat, sparks, and open flames.[2][3]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7][10]
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o Store locked up.[3]

o Keep away from incompatible materials such as strong oxidizing and reducing agents.[7]
Q4: What should | do in case of accidental exposure?

Immediate action is critical:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[3]

» Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek immediate medical attention.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[3][11]

Q5: How should | handle a spill of 3-isothiocyanato-1-methyl-1H-pyrazole?

e Evacuate personnel from the area.

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with inert material (e.g., sand, silica gel, vermiculite).[7][8]

o Collect the absorbed material into a suitable, closed container for disposal.[7]
e Do not let the product enter drains or waterways.[3][8]

Q6: What are the recommended disposal methods for this compound?

o Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.
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» Dispose of this container to a hazardous or special waste collection point.[2]

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.
Q7: Are there any known incompatible materials or conditions to avoid?

e Incompatible Materials: Strong oxidizing agents and strong reducing agents.[7]

» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[2][3] Exposure to
moist air or water.

Quantitative Hazard Data Summary

The following table summarizes the hazard classifications for related compounds, which may
be indicative of the hazards of 3-isothiocyanato-1-methyl-1H-pyrazole.
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Hazard Classification Related Compound(s) GHS Category
Methyl isothiocyanate, 5-(3-
Acute Oral Toxicity Isocyanatophenyl)-1-methyl- Category 3 / Category 4

1H-pyrazole

Acute Dermal Toxicity

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl
1H-pyrazole

Category 1 / Category 4

Acute Inhalation Toxicity

5-(3-Isocyanatophenyl)-1-
methyl-1H-pyrazole

Category 4

Skin Corrosion/Irritation

Methyl isothiocyanate, 5-(3-
Isocyanatophenyl)-1-methyl

1H-pyrazole

Category 1B / Category 2

Serious Eye Damage/Irritation

Methyl isothiocyanate, 5-(3-

Isocyanatophenyl)-1-methyl
1H-pyrazole

Category 1 / Category 2

5-(3-Isocyanatophenyl)-1-

Respiratory Sensitization Category 1
methyl-1H-pyrazole
Methyl isothiocyanate, 5-(3-
Skin Sensitization Isocyanatophenyl)-1-methyl- Category 1
1H-pyrazole
» . Methyl isothiocyanate, 5-(3-
Specific Target Organ Toxicity
_ Isocyanatophenyl)-1-methyl- Category 3
(Single Exposure)
1H-pyrazole
Specific Target Organ Toxicity
3-Methyl-1H-pyrazole Category 2

(Repeated Exposure)

Experimental Protocols & Workflows
Safe Handling Workflow

The following diagram illustrates a generalized workflow for safely handling hazardous

chemicals like 3-isothiocyanato-1-methyl-1H-pyrazole.
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Caption: Workflow for Safe Handling of Hazardous Pyrazole Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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